1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate

• IUPAC Name: 1-[2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl]-4-methylpiperazine;oxalic acid
• InChI: InChI=1S/C17H27ClN2O2.C2H2O4/c1-14-12-16(13-15(2)17(14)18)22-11-10-21-9-8-20-6-4-19(3)5-7-20;3-1(4)2(5)6/h12-13H,4-11H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: POKKXQZCZUAXFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCCOCCN2CCN(CC2)C.C(=O)(C(=O)O)O
• Molecular Formula: C19H29ClN2O6
• Molecular Weight: 416.9 g/mol

Description

1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate, also known as Vardenafil, is a potent and selective phosphodiesterase type 5 (PDE5) inhibitor. It is widely used in the treatment of erectile dysfunction (ED) in men. However, its potential applications go beyond ED treatment, as it has been shown to have various biochemical and physiological effects.

Mechanism of Action

1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate works by inhibiting the enzyme PDE5, which is responsible for the breakdown of cyclic guanosine monophosphate (cGMP). cGMP is a molecule that regulates blood flow in the penis and other organs. By inhibiting PDE5, 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate increases the levels of cGMP, leading to increased blood flow and improved erectile function.
Biochemical and Physiological Effects:
1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate has been shown to have various biochemical and physiological effects beyond its role in ED treatment. It has been shown to improve endothelial function, reduce inflammation, and have a protective effect on the heart. 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate has also been shown to have a beneficial effect on the nervous system, improving cognitive function and reducing the risk of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate is its high potency and selectivity for PDE5. This makes it a useful tool for studying the role of PDE5 in various physiological processes. However, the use of 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate in lab experiments is limited by its high cost and complex synthesis method. Additionally, the use of 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate in animal studies requires careful consideration of the dosage and potential side effects.

Future Directions

There are many potential future directions for the study of 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate. One area of interest is the role of 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate in the treatment of pulmonary arterial hypertension. Further studies are needed to determine the optimal dosage and treatment duration for this condition. Another area of interest is the potential use of 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further studies are needed to determine the mechanism of action and potential therapeutic benefits of 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate in these conditions.
Conclusion:
In conclusion, 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate is a potent and selective PDE5 inhibitor that has been extensively studied for its potential therapeutic applications beyond ED treatment. Its complex synthesis method and high cost limit its use in lab experiments, but its high potency and selectivity make it a useful tool for studying the role of PDE5 in various physiological processes. Further studies are needed to determine the optimal dosage and treatment duration for its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate involves the reaction of 4-chloro-3,5-dimethylphenol with 2-(2-ethoxyethoxy)ethyl chloride, followed by the reaction of the resulting compound with 4-methylpiperazine. The final product is obtained by reaction with oxalic acid. The synthesis of 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate has been extensively studied for its potential therapeutic applications beyond ED treatment. It has been shown to have a beneficial effect on pulmonary arterial hypertension, a condition characterized by high blood pressure in the lungs. 1-{2-[2-(4-chloro-3,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate has been shown to improve exercise capacity and reduce symptoms in patients with pulmonary arterial hypertension.